Cas no 887460-19-7 (3-(2-methoxyethyl)-1,6,7-trimethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2-methoxyethyl)-1,6,7-trimethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887460-19-7
• MF: C₂₅H₂₅N₅O₄
• MW: 459.497105360031
• CID: 6277383
• PubChem ID: 16623751
• Update Time: 2025-05-19

3-(2-methoxyethyl)-1,6,7-trimethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-1,6,7-trimethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 2-(2-methoxyethyl)-4,7,8-trimethyl-6-(4-phenoxyphenyl)purino[7,8-a]imidazole-1,3-dione
• 3-(2-methoxyethyl)-1,6,7-trimethyl-8-(4-phenoxyphenyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• F2542-1353
• 887460-19-7
• Z241121752
• AKOS001403641

• Inchi： 1S/C25H25N5O4/c1-16-17(2)30-21-22(27(3)25(32)28(23(21)31)14-15-33-4)26-24(30)29(16)18-10-12-20(13-11-18)34-19-8-6-5-7-9-19/h5-13H,14-15H2,1-4H3
• InChI Key： CJMMGTXPNGUDQR-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C=CC(=CC=4)OC4C=CC=CC=4)C(C)=C(C)N32)N(C)C(N1CCOC)=O

Computed Properties

• Exact Mass: 459.19065430g/mol
• Monoisotopic Mass: 459.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 81.3Ų

Additional information on 3-(2-methoxyethyl)-1,6,7-trimethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Overview of 3-(2-methoxyethyl)-1,6,7-trimethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887460-19-7)

The compound 3-(2-methoxyethyl)-1,6,7-trimethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887460-19-7) is a structurally complex molecule belonging to the imidazo[1,2-g]purine family. Its unique architecture, featuring a methoxyethyl side chain and a phenoxyphenyl substituent, makes it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications in targeting kinase inhibitors and GPCR modulators, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in high-throughput screening and computational drug design. The imidazo[1,2-g]purine scaffold, exemplified by this compound, has garnered attention due to its versatility in modulating biological pathways. For instance, its methyl-substituted core and aromatic phenoxy group may enhance binding affinity to specific protein targets, a feature highly sought after in cancer immunotherapy and neurodegenerative disease research.

The 887460-19-7 compound’s physicochemical properties, such as its logP and hydrogen bonding capacity, suggest favorable drug-likeness metrics, a critical consideration in ADME (Absorption, Distribution, Metabolism, Excretion) profiling. This aligns with the growing emphasis on bioavailability optimization in pharmaceutical development, a topic frequently searched by professionals in pharmacokinetics and formulation science. Additionally, its methoxyethyl moiety may contribute to improved blood-brain barrier penetration, a key factor in CNS drug discovery.

From a synthetic chemistry perspective, the preparation of 3-(2-methoxyethyl)-1,6,7-trimethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves multi-step heterocyclic condensation and cross-coupling reactions. These methods are widely discussed in organic synthesis forums, reflecting the compound’s relevance to green chemistry initiatives and catalysis research. Its structural complexity also makes it a valuable case study for retrosynthetic analysis, a technique popular among aspiring chemists and process chemists.

In the context of biomolecular interactions, this compound’s purine-derived framework may mimic endogenous nucleotide analogs, a property leveraged in enzyme inhibition studies. This has implications for antiviral drug development, particularly in light of recent global health challenges. Furthermore, its phenoxyphenyl group could facilitate allosteric modulation, a mechanism increasingly explored in drug repurposing strategies.

The commercial and research applications of CAS 887460-19-7 are expanding, with suppliers listing it as a high-purity reference standard for analytical HPLC and LC-MS workflows. Its inclusion in compound libraries for virtual screening underscores its potential as a lead compound. These trends resonate with the rising popularity of AI-driven drug discovery, where users frequently search for cheminformatics tools and structure-activity relationship (SAR) databases.

In summary, 3-(2-methoxyethyl)-1,6,7-trimethyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a compelling example of modern medicinal chemistry innovation. Its multifaceted applications—from targeted therapy to chemical biology—highlight its relevance in addressing contemporary challenges in life sciences. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutic agents.